7-methoxy-2,3-dihydro-4H-chromen-4-one O-(3,4,5-trimethoxybenzoyl)oxime

• IUPAC Name: [(E)-(7-methoxy-2,3-dihydrochromen-4-ylidene)amino] 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C20H21NO7/c1-23-13-5-6-14-15(7-8-27-16(14)11-13)21-28-20(22)12-9-17(24-2)19(26-4)18(10-12)25-3/h5-6,9-11H,7-8H2,1-4H3/b21-15+
• InChI Key: GFJYFBPNPGONOB-RCCKNPSSSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=NOC(=O)C3=CC(=C(C(=C3)OC)OC)OC)CCO2
• Isomeric SMILES: COC1=CC2=C(C=C1)/C(=N/OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)/CCO2
• Molecular Formula: C20H21NO7
• Molecular Weight: 387.4 g/mol

Description

The compound “7-methoxy-2,3-dihydro-4H-chromen-4-one O-(3,4,5-trimethoxybenzoyl)oxime” is a complex organic molecule. It contains a chromen-4-one core, which is a bicyclic system consisting of a benzene ring fused to a heterocyclic pyran ring with a carbonyl group at the 4-position. The molecule also has methoxy groups and an oxime functional group, which is characterized by the presence of a C=N-OH group.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The chromen-4-one core provides a rigid, bicyclic framework onto which the other functional groups are attached. The presence of multiple methoxy groups could potentially influence the compound’s conformation and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reaction conditions and the specific reagents used. The oxime group could potentially undergo tautomerization to a carbonyl group under acidic or basic conditions. The methoxy groups might be susceptible to demethylation reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar oxime and methoxy groups could impact its solubility in different solvents. The chromen-4-one core might contribute to its UV-visible absorption properties.

Safety and Hazards

As with any chemical compound, handling “7-methoxy-2,3-dihydro-4H-chromen-4-one O-(3,4,5-trimethoxybenzoyl)oxime” would require appropriate safety precautions. Without specific safety data for this compound, general guidelines for handling organic compounds should be followed.

Future Directions

The study of chromen-4-one derivatives is an active area of research due to their diverse biological activities. Future research on “7-methoxy-2,3-dihydro-4H-chromen-4-one O-(3,4,5-trimethoxybenzoyl)oxime” could involve exploring its potential biological activities, optimizing its synthesis, and investigating its reaction chemistry.